Cas no 1160757-30-1 (2-trimethylsilylphenylboronic acid)

• Product Name: 2-trimethylsilylphenylboronic acid
• CAS No: 1160757-30-1
• MF: C₉H₁₅BO₂Si
• MW: 194.110703706741
• CID: 3164485
• PubChem ID: 44156672
• Update Time: 2025-06-26

2-trimethylsilylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-trimethylsilylphenylboronic acid
• 1160757-30-1
• (2-(trimethylsilyl)phenyl)boronic acid
• [2-(trimethylsilyl)phenyl]boronic acid
• EN300-6260428
• (2-(Trimethylsilyl)phenyl)boronicacid
• 844-402-1
• SCHEMBL910437

• Inchi： 1S/C9H15BO2Si/c1-13(2,3)9-7-5-4-6-8(9)10(11)12/h4-7,11-12H,1-3H3
• InChI Key： KIJPIBNIBJYCDG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 194.0934364Da
• Monoisotopic Mass: 194.0934364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on 2-trimethylsilylphenylboronic acid

Recent Advances in the Application of 2-Trimethylsilylphenylboronic Acid (1160757-30-1) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-trimethylsilylphenylboronic acid (CAS: 1160757-30-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative has demonstrated remarkable utility in various applications, including drug discovery, chemical synthesis, and bioconjugation. The unique structural features of 2-trimethylsilylphenylboronic acid, characterized by the presence of both a boronic acid group and a trimethylsilyl moiety, make it a versatile building block for the development of novel therapeutic agents and chemical probes.

Recent studies have highlighted the role of 2-trimethylsilylphenylboronic acid in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The compound's ability to act as an efficient boronic acid donor has been leveraged to construct complex molecular architectures, including bioactive molecules and pharmaceutical intermediates. Notably, its stability under physiological conditions has made it an attractive candidate for the development of targeted drug delivery systems and diagnostic tools.

One of the most promising applications of 2-trimethylsilylphenylboronic acid lies in its potential as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs represent a groundbreaking approach in drug discovery, enabling the targeted degradation of disease-causing proteins. Researchers have successfully utilized 2-trimethylsilylphenylboronic acid to synthesize boronic acid-based PROTACs, which exhibit enhanced selectivity and potency in degrading specific protein targets. This advancement holds significant promise for the treatment of various diseases, including cancer and neurodegenerative disorders.

In addition to its role in PROTACs, 2-trimethylsilylphenylboronic acid has been employed in the development of novel sensors for detecting biologically relevant molecules. The boronic acid group's ability to form reversible covalent bonds with diols has been exploited to design fluorescent and electrochemical sensors for glucose, adenosine triphosphate (ATP), and other metabolites. These sensors have potential applications in point-of-care diagnostics and continuous monitoring of metabolic disorders.

Recent pharmacokinetic studies have also shed light on the metabolic stability and bioavailability of 2-trimethylsilylphenylboronic acid-derived compounds. The trimethylsilyl group has been shown to improve the lipophilicity and membrane permeability of these molecules, thereby enhancing their therapeutic potential. Furthermore, the compound's low toxicity profile, as evidenced by in vitro and in vivo studies, underscores its suitability for further pharmaceutical development.

Looking ahead, the continued exploration of 2-trimethylsilylphenylboronic acid (1160757-30-1) is expected to yield new insights into its applications in chemical biology and drug discovery. Ongoing research efforts are focused on optimizing its synthetic routes, expanding its utility in bioconjugation chemistry, and exploring its potential in emerging therapeutic modalities. As the field advances, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals and chemical tools.